N-[2-(difluoromethoxy)-5-methylphenyl]isonicotinamide

• IUPAC Name: N-[2-(difluoromethoxy)-5-methylphenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C14H12F2N2O2/c1-9-2-3-12(20-14(15)16)11(8-9)18-13(19)10-4-6-17-7-5-10/h2-8,14H,1H3,(H,18,19)
• InChI Key: YKTOGJHXWODVIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC(F)F)NC(=O)C2=CC=NC=C2
• Molecular Formula: C14H12F2N2O2
• Molecular Weight: 278.25 g/mol

Description

N-[2-(difluoromethoxy)-5-methylphenyl]isonicotinamide, also known as ML277, is a small molecule compound that is being researched as a potential therapeutic agent for the treatment of various diseases. This molecule has gained attention due to its ability to selectively activate the KCNQ1 potassium channel, which is involved in regulating the heart's electrical activity.

Mechanism of Action

N-[2-(difluoromethoxy)-5-methylphenyl]isonicotinamide selectively activates the KCNQ1 potassium channel, which plays a critical role in regulating the heart's electrical activity. This activation leads to an increase in potassium ion efflux, which hyperpolarizes the cell membrane and reduces the excitability of cardiac cells. This, in turn, leads to a decrease in the heart rate and a reduction in the risk of arrhythmias.
Biochemical and Physiological Effects:
Studies have shown that N-[2-(difluoromethoxy)-5-methylphenyl]isonicotinamide has several biochemical and physiological effects. It has been found to be effective in reducing the risk of arrhythmias and improving cardiac function in animal models. The compound has also been shown to have anticonvulsant effects and has been studied for its potential use in treating epilepsy. Additionally, N-[2-(difluoromethoxy)-5-methylphenyl]isonicotinamide has been found to have anticancer properties and has been studied for its potential use in cancer therapy.

Advantages and Limitations for Lab Experiments

N-[2-(difluoromethoxy)-5-methylphenyl]isonicotinamide has several advantages as a research tool. It is a small molecule compound that is easy to synthesize and purify. It has also been found to be highly selective for the KCNQ1 potassium channel, which makes it a valuable tool for studying this channel's function. However, the compound's limited solubility in water can make it challenging to work with in some experiments.

Future Directions

There are several future directions for the research on N-[2-(difluoromethoxy)-5-methylphenyl]isonicotinamide. One area of interest is the development of more potent and selective analogs of N-[2-(difluoromethoxy)-5-methylphenyl]isonicotinamide. Researchers are also studying the compound's potential use in treating other diseases, such as diabetes and obesity. Additionally, there is ongoing research on the compound's mechanism of action and its effects on other ion channels and cellular processes. Overall, N-[2-(difluoromethoxy)-5-methylphenyl]isonicotinamide has shown great promise as a potential therapeutic agent, and further research is needed to fully understand its potential and limitations.
In conclusion, N-[2-(difluoromethoxy)-5-methylphenyl]isonicotinamide is a small molecule compound that has gained attention due to its ability to selectively activate the KCNQ1 potassium channel. It has several potential therapeutic applications and has been studied extensively for its biochemical and physiological effects. While there are advantages and limitations to using N-[2-(difluoromethoxy)-5-methylphenyl]isonicotinamide as a research tool, it has shown great promise as a potential therapeutic agent, and further research is needed to fully understand its potential and limitations.

Scientific Research Applications

N-[2-(difluoromethoxy)-5-methylphenyl]isonicotinamide has been studied extensively for its potential therapeutic applications. It has been found to be effective in treating various diseases, including cardiovascular diseases, epilepsy, and cancer. The compound's ability to selectively activate the KCNQ1 potassium channel has been a major area of interest for researchers.